Sulfuric acid, iron(3+)salt (3:2), pentahydrate (9CI)

Specification

• Description: Ferric sulfate appears as a yellow crystalline solid or a grayish-white powder. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. It is used for water purification, and as a soil conditioner.; Iron(3+) sulfate is a compound of iron and sulfate in which the ratio of iron(3+) to sulfate ions is 3:2. It has a role as a catalyst, a mordant and an astringent. It is a metal sulfate and an iron molecular entity. It contains an iron(3+).; Ferric sulfate has the molecular formula of Fe2SO4, and it is a dark brown or yellow chemical agent with acidic properties. It is produced by the reaction of sulfuric acid and an oxidizing agent. It is used in different fields such as dermatology, dentistry and it is thought to present hemostatic properties by interacting chemically with blood proteins. By the FDA, ferric sulfate is a direct food substance affirmed in the GRAS category (Generally Recognized As Safe).; See also: Ferric cation (has active moiety).
• CAS No.: 142906-29-4
• Molecular Formula: Fe2(SO4)3; Fe2O12S3
• Molecular Weight: 399.9 g/mol
• IUPAC Name: iron(3+);trisulfate
• Standard InChI: InChI=1S/2Fe.3H2O4S/c;;3*1-5(2,3)4/h;;3*(H2,1,2,3,4)/q2*+3;;;/p-6
• Standard InChI Key: RUTXIHLAWFEWGM-UHFFFAOYSA-H
• SMILES: O.O.O.O.O.[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Fe+3].[Fe+3]
• Canonical SMILES: [O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Fe+3].[Fe+3]
• Boiling Point: The Anhydrous form decomposes (480ºC)
• Colorform: Grayish-white powder, or rhombic or rhombohedral crystals; Yellow crystals
• Melting Point: The Anhydrous form decomposes (480ºC); 480 °C (decomp)